Cas no 88757-62-4 (Propanenitrile, 2-[(5-nitro-8-quinolinyl)oxy]-)

Propanenitrile, 2-[(5-nitro-8-quinolinyl)oxy]- structure
88757-62-4 structure
Product Name:Propanenitrile, 2-[(5-nitro-8-quinolinyl)oxy]-
CAS No:88757-62-4
MF:C12H9N3O3
MW:243.218162298203
CID:622170
PubChem ID:71320017
Update Time:2025-04-19

Propanenitrile, 2-[(5-nitro-8-quinolinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile, 2-[(5-nitro-8-quinolinyl)oxy]-
    • 2-(5-nitroquinolin-8-yl)oxypropanenitrile
    • DTXSID70749999
    • 88757-62-4
    • 2-[(5-Nitroquinolin-8-yl)oxy]propanenitrile
    • Inchi: 1S/C12H9N3O3/c1-8(7-13)18-11-5-4-10(15(16)17)9-3-2-6-14-12(9)11/h2-6,8H,1H3
    • InChI Key: JBMMORIKDLIJDG-UHFFFAOYSA-N
    • SMILES: O(C(C#N)C)C1=CC=C(C2=CC=CN=C21)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 243.06439116g/mol
  • Monoisotopic Mass: 243.06439116g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 91.7Ų
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